N-(2-fluorophenethyl)-4-(trifluoromethyl)benzamide

• Molecular Formula: C16H13F4NO
• Molecular Weight: 311.27 g/mol
• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H13F4NO/c17-14-4-2-1-3-11(14)9-10-21-15(22)12-5-7-13(8-6-12)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key: WICNHXNPCSULGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCNC(=O)C2=CC=C(C=C2)C(F)(F)F)F

Description

N-(2-fluorophenethyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H13F4NO and its molecular weight is 311.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250-mL, round-bottomed flask containing a solution of 2-fluorophenethylamine (4.7 mL, 35.9 mmol) and diisopropylethylamine (6.3 mL, 35.9 mmol) in dichloromethane (35 mL) was cooled to 0° C. and treated dropwise with 4-(trifluoromethyl)benzoyl chloride (5.4 mL, 35.9 mmol) over 5 min. The ice-bath was removed after 2 h and the reaction mixture was stirred overnight. The precipitate formed was collected by filtration. The filtrate was diluted with dichloromethane (100 mL) and transferred to a separatory funnel, extracted with water (35 mL), brine (25 mL), and 1N HCl (25 mL). The dichloromethane layer was separated and formation of more precipitate was observed which was collected by filtration. The solids collected were combined and dried under vacuum to yield N-(2-fluorophenethyl)-4-(trifluoromethyl)benzamide as an off-white solid. MS (ESI pos. ion) m/z: 312 (M+H).